2-Methyl-1-[1-(oxolan-3-yl)azetidin-3-yl]benzimidazole

• IUPAC Name: 2-methyl-1-[1-(oxolan-3-yl)azetidin-3-yl]benzimidazole
• InChI: InChI=1S/C15H19N3O/c1-11-16-14-4-2-3-5-15(14)18(11)13-8-17(9-13)12-6-7-19-10-12/h2-5,12-13H,6-10H2,1H3
• InChI Key: NNNNCVOOGXUBBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C3CN(C3)C4CCOC4
• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol

Description

“2-Methyl-1-[1-(oxolan-3-yl)azetidin-3-yl]benzimidazole” is a complex organic compound that contains a benzimidazole core, which is a bicyclic heterocycle consisting of the fusion of benzene and imidazole. It also contains an azetidine ring, which is a four-membered heterocyclic ring with three carbon atoms and one nitrogen atom. The oxolan-3-yl group is a tetrahydrofuran derivative.

Synthesis Analysis

The synthesis of similar compounds often involves the condensation of o-phenylenediamine with formic acid or equivalent. The azetidine ring is usually formed through a key intermediate, 3-hydroxyazetidine. The synthesis and diversification of novel heterocyclic amino acid derivatives can be achieved through the Suzuki–Miyaura cross-coupling from the corresponding brominated pyrazole–azetidine hybrid with boronic acids.

Molecular Structure Analysis

The molecular structure of similar compounds shows that the lactam and 3,4,5-trimethoxyphenyl rings are approximately co-planar and the orientation of the lactam and the 4-methoxyphenyl substituent is approximately orthogonal. The structures display intramolecular C—H O bonding between the 3,4,5-trimethoxyphenyl ring and the lactam ketone.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles. Further reactions include the Suzuki–Miyaura cross-coupling.